Cas no 1806379-00-9 (2,6-Bis(trifluoromethyl)-4-mercaptopyridine)

• Product Name: 2,6-Bis(trifluoromethyl)-4-mercaptopyridine
• CAS No: 1806379-00-9
• MF: C₇H₃F₆NS
• MW: 247.160841226578
• CID: 4908490
• Update Time: 2025-10-23

2,6-Bis(trifluoromethyl)-4-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-mercaptopyridine

• Inchi： 1S/C7H3F6NS/c8-6(9,10)4-1-3(15)2-5(14-4)7(11,12)13/h1-2H,(H,14,15)
• InChI Key： QLPXORBUJCZFNU-UHFFFAOYSA-N
• SMILES： S=C1C=C(C(F)(F)F)NC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 316
• XLogP3: 2.5
• Topological Polar Surface Area: 44.1

Additional information on 2,6-Bis(trifluoromethyl)-4-mercaptopyridine

Comprehensive Guide to 2,6-Bis(trifluoromethyl)-4-mercaptopyridine (CAS No. 1806379-00-9): Properties, Applications, and Market Insights

2,6-Bis(trifluoromethyl)-4-mercaptopyridine (CAS No. 1806379-00-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl groups and thiol functionality, serves as a critical building block in modern synthetic chemistry. Its molecular structure combines the electronic effects of fluorine atoms with the versatile reactivity of a pyridine ring, making it invaluable for designing advanced materials and bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has propelled 2,6-Bis(trifluoromethyl)-4-mercaptopyridine into the spotlight. Researchers frequently search for "fluorinated pyridine applications" or "CAS 1806379-00-9 supplier," reflecting its industrial relevance. This compound's lipophilicity-enhancing properties, attributed to the CF3 groups, align with current trends in optimizing drug candidates for improved membrane permeability—a hot topic in medicinal chemistry forums and publications.

In material science, 2,6-Bis(trifluoromethyl)-4-mercaptopyridine demonstrates exceptional utility as a ligand for metal-organic frameworks (MOFs). Queries like "thiol-pyridine MOF precursors" or "trifluoromethyl heterocycles for catalysis" frequently appear in academic databases, underscoring its role in developing porous materials for gas storage and heterogeneous catalysis. The compound's mercapto group offers precise control over coordination geometry, a feature highly sought after in designing next-generation supramolecular architectures.

The synthetic versatility of CAS 1806379-00-9 enables its use in cross-coupling reactions, a trending area in organic synthesis. Laboratories exploring "C-S bond formation techniques" or "electrophilic pyridine derivatives" often encounter this compound as a key intermediate. Its electron-deficient pyridine core facilitates nucleophilic aromatic substitutions, while the thiol moiety participates in oxidative coupling—an approach widely discussed in recent green chemistry literature aiming to reduce heavy metal catalysts.

Market analyses reveal increasing procurement of 2,6-Bis(trifluoromethyl)-4-mercaptopyridine by contract research organizations (CROs) specializing in fluorine chemistry. Industry reports correlate this demand with the rise of proteolysis-targeting chimeras (PROTACs), where fluorinated linkers enhance molecular stability. Suppliers optimizing for search terms like "high-purity fluoropyridines" or "1806379-00-9 technical data" report elevated engagement from pharmaceutical developers.

From an environmental standpoint, the persistence-activity balance of polyfluorinated compounds remains a debated topic. While 2,6-Bis(trifluoromethyl)-4-mercaptopyridine itself isn't classified as hazardous, its structural motifs prompt discussions around "sustainable fluorination methods"—a trending subject in ACS Green Chemistry Institute webinars. Modern synthetic protocols now emphasize atom-economical routes to such derivatives, addressing both regulatory and ecological concerns.

Analytical characterization of 1806379-00-9 typically involves advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry, frequently searched alongside "fluorinated compound analysis." The distinct chemical shift patterns of its trifluoromethyl groups serve as diagnostic markers in reaction monitoring—a technique highlighted in recent process chemistry workshops.

In conclusion, 2,6-Bis(trifluoromethyl)-4-mercaptopyridine exemplifies the convergence of structural sophistication and practical utility in contemporary chemistry. Its applications span from bioconjugation chemistry to electronic materials engineering, responding to diverse industrial needs while stimulating academic inquiry. As research into fluorine-containing scaffolds intensifies, this compound's role is poised to expand, particularly in cutting-edge domains like therapeutic radiopharmaceuticals and organic electronics.